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Compound of Interest

Compound Name: 4-Pentyl-4'-iodobiphenyl

Cat. No.: B1315050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 4-pentyl-4'-iodobiphenyl, a versatile building block in organic synthesis, and its subsequent

derivatization through Suzuki and Ullmann cross-coupling reactions. These compounds are of

significant interest in the development of liquid crystals, as well as in the pharmaceutical and

materials science industries.

Introduction
4-Pentyl-4'-iodobiphenyl is a key intermediate characterized by a biphenyl core with a pentyl

group at one para-position and an iodine atom at the other. This structure provides a unique

combination of a lipophilic alkyl chain and a reactive aryl iodide, making it an ideal substrate for

various cross-coupling reactions. The iodine atom serves as an excellent leaving group in

palladium- and copper-catalyzed reactions, allowing for the facile introduction of a wide range

of functionalities to construct more complex molecular architectures. This application note

details a reliable synthetic route to 4-pentyl-4'-iodobiphenyl and showcases its utility in the

synthesis of novel biphenyl derivatives.

Synthesis of 4-Pentyl-4'-iodobiphenyl
The synthesis of 4-pentyl-4'-iodobiphenyl is a multi-step process that begins with

commercially available biphenyl. The overall synthetic strategy involves the introduction of the
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pentyl group via a Friedel-Crafts acylation followed by a Wolff-Kishner reduction, and finally, a

regioselective iodination of the resulting 4-pentylbiphenyl.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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